Cas no 2228226-91-1 (2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine)

2-(2-tert-Butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine is a specialized organic compound featuring a tert-butyl-substituted tetrazole ring and a difluoropropanamine moiety. Its unique structure imparts stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances steric hindrance, improving selectivity in synthetic applications, while the difluoropropanamine segment offers potential for bioisosteric replacement in drug design. This compound is particularly useful as an intermediate in the development of novel bioactive molecules, leveraging its balanced lipophilicity and electronic properties. Its well-defined chemical characteristics ensure consistent performance in complex synthetic pathways, supporting advancements in medicinal chemistry and material science.

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine structure

2228226-91-1 structure

Product Name:2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine

CAS No:2228226-91-1

MF:C₈H₁₅F₂N₅

MW:219.23500752449

CID:5758839

PubChem ID:165854580

Update Time:2025-05-23

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2228226-91-1
- EN300-1974591
- 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine
- Inchi： 1S/C8H15F2N5/c1-8(2,3)15-13-7(12-14-15)5(4-11)6(9)10/h5-6H,4,11H2,1-3H3
- InChI Key： OPTZFWAJXAULHX-UHFFFAOYSA-N
- SMILES： FC(C(CN)C1N=NN(C(C)(C)C)N=1)F

Computed Properties

Exact Mass: 219.12955182g/mol
Monoisotopic Mass: 219.12955182g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 69.6Å²

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1974591-1g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	1g	$1915.0	2023-09-16
Enamine	EN300-1974591-5g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	5g	$5553.0	2023-09-16
Enamine	EN300-1974591-10g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	10g	$8234.0	2023-09-16
Enamine	EN300-1974591-0.05g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	0.05g	$1608.0	2023-09-16
Enamine	EN300-1974591-0.1g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	0.1g	$1685.0	2023-09-16
Enamine	EN300-1974591-0.25g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	0.25g	$1762.0	2023-09-16
Enamine	EN300-1974591-0.5g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	0.5g	$1838.0	2023-09-16
Enamine	EN300-1974591-1.0g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	1g	$1915.0	2023-05-26
Enamine	EN300-1974591-2.5g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	2.5g	$3752.0	2023-09-16
Enamine	EN300-1974591-5.0g	2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine	2228226-91-1	5g	$5553.0	2023-05-26

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine Related Literature

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Additional information on 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine

Introduction to 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228226-91-1)

The compound 2-(tert-butyl)-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228226-91-1) is a tetrazole derivative with unique chemical properties and potential applications in various fields. This compound has gained attention in recent years due to its structural features and functional groups that make it suitable for use in pharmaceuticals, agrochemicals, and advanced materials. The presence of the tert-butyl group and the difluoro substitution on the propane chain contributes to its stability and reactivity.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the tetrazole ring followed by substitution reactions to introduce the desired functional groups. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for producing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in its synthesis, leading to higher yields and purities.

In terms of applications, 2-(tert-butyl-tetrazol-5-yl)-3,3-difluoropropan-1-amine has shown promise as a building block for drug discovery. Its tetrazole moiety is known to exhibit biological activity in various assays, making it a valuable component in medicinal chemistry. Recent studies have highlighted its potential as an inhibitor of certain enzymes and receptors, which could lead to novel therapeutic agents for conditions such as inflammation and neurodegenerative diseases.

The chemical structure of this compound also makes it a candidate for use in agrochemicals. The presence of the fluorine atoms and the tert-butyl group enhances its stability under environmental conditions, which is crucial for agricultural applications. Researchers have investigated its role as a herbicide or fungicide precursor, with promising results in laboratory tests.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its safety and sustainability. Studies have shown that it undergoes degradation under specific environmental conditions, such as UV light or microbial activity. These findings are critical for developing strategies to minimize its impact on ecosystems while maximizing its benefits.

In conclusion, 2-(tert-butyl-tetrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228226-91-1) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and functional groups make it a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in modern science and technology.